Cas no 2034617-23-5 (2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one
• CAS No: 2034617-23-5
• MF: C₁₈H₁₈FNO
• MW: 283.34002828598
• CID: 6491966
• Update Time: 2025-10-29

2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one
• Ethanone, 2-(2-fluorophenyl)-1-(3-phenyl-1-pyrrolidinyl)-

• Inchi： 1S/C18H18FNO/c19-17-9-5-4-8-15(17)12-18(21)20-11-10-16(13-20)14-6-2-1-3-7-14/h1-9,16H,10-13H2
• InChI Key： OVQXODRNAKHRKI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CC=C2)C1)CC1=CC=CC=C1F

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 452.1±45.0 °C(Predicted)
• pka: -1.18±0.40(Predicted)

Additional information on 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one

2-(2-Fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one

The compound 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one (CAS No. 2034617-23-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group, a pyrrolidine ring, and a ketone functional group. The combination of these elements gives rise to intriguing chemical properties that have been the focus of recent research.

Recent studies have highlighted the fluorophenyl group as a key contributor to the compound's electronic properties. Fluorine's electronegativity significantly influences the molecule's reactivity and stability, making it an attractive candidate for applications in drug design. The pyrrolidine ring, a five-membered nitrogen-containing ring, adds structural rigidity and enhances the molecule's ability to form hydrogen bonds, which is crucial for its interactions with biological systems.

The ketone functional group in this compound plays a pivotal role in its chemical reactivity. It is known to participate in various condensation reactions, such as the aldol reaction, which are fundamental in organic synthesis. This makes 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one a valuable building block for constructing more complex molecular architectures.

From a pharmacological perspective, this compound has shown promise as a potential lead molecule in drug discovery. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively studied. Researchers have reported that the compound exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders such as depression and anxiety.

In addition to its pharmacological applications, 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various biological targets, further enhancing its potential as a therapeutic agent. The integration of experimental and computational approaches has significantly improved our understanding of the compound's behavior at the molecular level.

Furthermore, the synthesis of 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one has been optimized through green chemistry methodologies. Researchers have developed environmentally friendly routes that minimize waste and reduce energy consumption during production. These sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yll)ethan-one (CAS No. 2034617-23-) stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings.